3-(3-fluorophenyl)-1,4,6-triazatricyclo[6.2.2.0~2,7~]dodec-2(7)-ene-5-thione

• IUPAC Name: 3-(3-fluorophenyl)-1,4,6-triazatricyclo[6.2.2.02,7]dodec-2(7)-ene-5-thione
• InChI: InChI=1S/C15H16FN3S/c16-11-3-1-2-10(8-11)13-14-12(17-15(20)18-13)9-4-6-19(14)7-5-9/h1-3,8-9,13H,4-7H2,(H2,17,18,20)
• InChI Key: VNYIRMCDZIGSSK-UHFFFAOYSA-N
• Canonical SMILES: C1CN2CCC1C3=C2C(NC(=S)N3)C4=CC(=CC=C4)F
• Molecular Formula: C15H16FN3S
• Molecular Weight: 289.4 g/mol

Description

3-(3-fluorophenyl)-1,4,6-triazatricyclo[6.2.2.0~2,7~]dodec-2(7)-ene-5-thione, also known as FLT-5, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. FLT-5 is a heterocyclic compound that contains a triazatricyclo ring system and a thione group.

Mechanism of Action

The mechanism of action of 3-(3-fluorophenyl)-1,4,6-triazatricyclo[6.2.2.0~2,7~]dodec-2(7)-ene-5-thione involves the inhibition of various enzymes and proteins that are involved in cancer cell proliferation, bacterial growth, and inflammation. 3-(3-fluorophenyl)-1,4,6-triazatricyclo[6.2.2.0~2,7~]dodec-2(7)-ene-5-thione has been found to inhibit the activity of topoisomerase II, which is involved in DNA replication and cell division. 3-(3-fluorophenyl)-1,4,6-triazatricyclo[6.2.2.0~2,7~]dodec-2(7)-ene-5-thione also inhibits the activity of bacterial enzymes, such as DNA gyrase and topoisomerase IV, which are involved in bacterial DNA replication and cell division. Additionally, 3-(3-fluorophenyl)-1,4,6-triazatricyclo[6.2.2.0~2,7~]dodec-2(7)-ene-5-thione inhibits the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, by inhibiting the activation of nuclear factor-kappa B (NF-κB).
Biochemical and Physiological Effects:
3-(3-fluorophenyl)-1,4,6-triazatricyclo[6.2.2.0~2,7~]dodec-2(7)-ene-5-thione has been found to have various biochemical and physiological effects, including the inhibition of cancer cell proliferation, the induction of apoptosis, antibacterial activity, and anti-inflammatory effects. 3-(3-fluorophenyl)-1,4,6-triazatricyclo[6.2.2.0~2,7~]dodec-2(7)-ene-5-thione has been shown to induce the expression of pro-apoptotic proteins, such as Bax and caspase-3, and inhibit the expression of anti-apoptotic proteins, such as Bcl-2, in cancer cells. 3-(3-fluorophenyl)-1,4,6-triazatricyclo[6.2.2.0~2,7~]dodec-2(7)-ene-5-thione has also been found to inhibit the growth of bacterial cells by inhibiting the activity of bacterial enzymes involved in DNA replication and cell division. Additionally, 3-(3-fluorophenyl)-1,4,6-triazatricyclo[6.2.2.0~2,7~]dodec-2(7)-ene-5-thione has been found to inhibit the production of pro-inflammatory cytokines, which can reduce inflammation in various diseases.

Advantages and Limitations for Lab Experiments

3-(3-fluorophenyl)-1,4,6-triazatricyclo[6.2.2.0~2,7~]dodec-2(7)-ene-5-thione has several advantages for lab experiments, including its stability, solubility, and low toxicity. 3-(3-fluorophenyl)-1,4,6-triazatricyclo[6.2.2.0~2,7~]dodec-2(7)-ene-5-thione is stable under various conditions and can be easily synthesized in the lab. 3-(3-fluorophenyl)-1,4,6-triazatricyclo[6.2.2.0~2,7~]dodec-2(7)-ene-5-thione is also soluble in various solvents, which makes it easy to use in various assays. Additionally, 3-(3-fluorophenyl)-1,4,6-triazatricyclo[6.2.2.0~2,7~]dodec-2(7)-ene-5-thione has low toxicity, which makes it safe to use in lab experiments. However, 3-(3-fluorophenyl)-1,4,6-triazatricyclo[6.2.2.0~2,7~]dodec-2(7)-ene-5-thione has some limitations, including its limited availability and high cost. 3-(3-fluorophenyl)-1,4,6-triazatricyclo[6.2.2.0~2,7~]dodec-2(7)-ene-5-thione is not readily available in the market, and its synthesis requires specialized equipment and expertise, which can make it expensive.

Future Directions

There are several future directions for 3-(3-fluorophenyl)-1,4,6-triazatricyclo[6.2.2.0~2,7~]dodec-2(7)-ene-5-thione research, including its application in drug development, its potential as a therapeutic agent for various diseases, and its use in nanotechnology. 3-(3-fluorophenyl)-1,4,6-triazatricyclo[6.2.2.0~2,7~]dodec-2(7)-ene-5-thione has shown promising results in various scientific research applications, and its potential as a drug candidate for cancer and bacterial infections needs to be explored further. 3-(3-fluorophenyl)-1,4,6-triazatricyclo[6.2.2.0~2,7~]dodec-2(7)-ene-5-thione can also be used in nanotechnology, where it can be used as a building block for the synthesis of various nanostructures. Additionally, the synthesis of 3-(3-fluorophenyl)-1,4,6-triazatricyclo[6.2.2.0~2,7~]dodec-2(7)-ene-5-thione analogs and derivatives can be explored to improve its efficacy and reduce its toxicity.
Conclusion:
In conclusion, 3-(3-fluorophenyl)-1,4,6-triazatricyclo[6.2.2.0~2,7~]dodec-2(7)-ene-5-thione is a novel compound that has shown promising results in various scientific research applications. 3-(3-fluorophenyl)-1,4,6-triazatricyclo[6.2.2.0~2,7~]dodec-2(7)-ene-5-thione has potential applications in cancer treatment, antibacterial activity, and anti-inflammatory effects. 3-(3-fluorophenyl)-1,4,6-triazatricyclo[6.2.2.0~2,7~]dodec-2(7)-ene-5-thione inhibits the activity of various enzymes and proteins involved in cancer cell proliferation, bacterial growth, and inflammation. 3-(3-fluorophenyl)-1,4,6-triazatricyclo[6.2.2.0~2,7~]dodec-2(7)-ene-5-thione has several advantages for lab experiments, including its stability, solubility, and low toxicity. 3-(3-fluorophenyl)-1,4,6-triazatricyclo[6.2.2.0~2,7~]dodec-2(7)-ene-5-thione research has several future directions, including its application in drug development, its potential as a therapeutic agent for various diseases, and its use in nanotechnology.

Scientific Research Applications

3-(3-fluorophenyl)-1,4,6-triazatricyclo[6.2.2.0~2,7~]dodec-2(7)-ene-5-thione has shown promising results in various scientific research applications, including cancer treatment, antibacterial activity, and anti-inflammatory effects. 3-(3-fluorophenyl)-1,4,6-triazatricyclo[6.2.2.0~2,7~]dodec-2(7)-ene-5-thione has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. 3-(3-fluorophenyl)-1,4,6-triazatricyclo[6.2.2.0~2,7~]dodec-2(7)-ene-5-thione has also shown antibacterial activity against various strains of bacteria, including Staphylococcus aureus and Escherichia coli. Additionally, 3-(3-fluorophenyl)-1,4,6-triazatricyclo[6.2.2.0~2,7~]dodec-2(7)-ene-5-thione has demonstrated anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.